[(3R,4a'R,5'S,7'R,9a'R)-2-Formyl-5'-hydroxy-3-methyl-8'-methylene-1',9'-dioxohexahydrospiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-3-yl]methyl acetate

• Molecular Formula: C22H28O7
• Molecular Weight: 404.5 g/mol
• IUPAC Name: [(1R,1'R,6R,7S,9R)-2'-formyl-7-hydroxy-1'-methyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,3'-cyclohexane]-1'-yl]methyl acetate
• InChI: InChI=1S/C22H28O7/c1-12-14-7-15(25)17-21(11-29-19(27)22(17,8-14)18(12)26)6-4-5-20(3,16(21)9-23)10-28-13(2)24/h9,14-17,25H,1,4-8,10-11H2,2-3H3/t14-,15-,16?,17+,20-,21?,22+/m0/s1
• InChI Key: BUJZGALXYNSLEB-LNMOHGOKSA-N
• Isomeric SMILES: CC(=O)OC[C@@]1(CCCC2(C1C=O)COC(=O)[C@@]34[C@@H]2[C@H](C[C@@H](C3)C(=C)C4=O)O)C
• Canonical SMILES: CC(=O)OCC1(CCCC2(C1C=O)COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C
• synonyms: trichorabdal B

Description

[(3R,4a'R,5'S,7'R,9a'R)-2-Formyl-5'-hydroxy-3-methyl-8'-methylene-1',9'-dioxohexahydrospiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-3-yl]methyl acetate is a natural product found in Isodon effusus, Isodon enanderianus, and other organisms with data available.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and structurally analyzed in various studies. For example, Chakraborty and Joy (2019) investigated secondary metabolites from mollusks, which led to the isolation of similar complex compounds, emphasizing the importance of detailed spectroscopic experiments in understanding these substances (Chakraborty & Joy, 2019).
• Herrera et al. (2003) explored the synthesis of anellated carbasugars from (--)-quinic acid, providing insight into the methodology for creating compounds with similar complex structures (Herrera et al., 2003).

Crystal Structure and Biological Activity

• The crystal structure and biological activity of similar compounds have been a subject of research. Gupta et al. (2005) prepared a compound with a similar complex structure and determined its crystal structure using X-ray crystallographic techniques, highlighting the importance of crystallography in understanding such compounds (Gupta et al., 2005).
• The biological activity of compounds with related structures has also been investigated. For instance, Makkar and Chakraborty (2018) studied the antioxidant and anti-inflammatory properties of oxygenated meroterpenoids, demonstrating the potential biomedical applications of these substances (Makkar & Chakraborty, 2018).